molecular formula C12H19N B8471245 4-Phenylbutyldimethylamine CAS No. 1202-55-7

4-Phenylbutyldimethylamine

Cat. No. B8471245
CAS RN: 1202-55-7
M. Wt: 177.29 g/mol
InChI Key: VTFLIYPNOKEFRW-UHFFFAOYSA-N
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Description

4-Phenylbutyldimethylamine is a useful research compound. Its molecular formula is C12H19N and its molecular weight is 177.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Phenylbutyldimethylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Phenylbutyldimethylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1202-55-7

Product Name

4-Phenylbutyldimethylamine

Molecular Formula

C12H19N

Molecular Weight

177.29 g/mol

IUPAC Name

N,N-dimethyl-4-phenylbutan-1-amine

InChI

InChI=1S/C12H19N/c1-13(2)11-7-6-10-12-8-4-3-5-9-12/h3-5,8-9H,6-7,10-11H2,1-2H3

InChI Key

VTFLIYPNOKEFRW-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCCCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 426 mg of the colorless liquid (4-bromobutyl)benzene were added 1.05 ml of 50% dimethylamine aqueous solution and 1 ml of ethanol, and the mixture was stirred at a room temperature for 520 minutes. To the reaction mixture were added 30 ml of ethyl acetate and 10 ml of 5% sodium bicarbonate aqueous solution. The separated organic layer was washed with a saturated sodium chloride aqueous solution, dried over magnesium sulfate, and evaporated under a reduced pressure to obtain a residue. To the residue was added 20 ml of benzene, then was washed with water and a saturated sodium chloride aqueous solution, dried over magnesium sulfate, and evaporated under a reduced pressure to obtain 287 mg of the title compound as colorless liquid.
[Compound]
Name
colorless liquid
Quantity
426 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.05 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Three

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